MIN-117 free base

• CAS No.: 310392-94-0
• Product Name: MIN-117 free base
• Molecular Formula: C₂₅H₂₅Cl₂N₃O₄
• Molecular Weight: 502.4 g/mol
• IUPAC Name: (2S)-1-[4-(3,4-dichlorophenyl)piperidin-1-yl]-3-[[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1-benzofuran-4-yl]oxy]propan-2-ol
• Standard InChI: InChI=1S/C25H25Cl2N3O4/c1-15-28-29-25(33-15)24-12-19-22(3-2-4-23(19)34-24)32-14-18(31)13-30-9-7-16(8-10-30)17-5-6-20(26)21(27)11-17/h2-6,11-12,16,18,31H,7-10,13-14H2,1H3/t18-/m0/s1
• Standard InChIKey: XIYDIPLATGRHEC-SFHVURJKSA-N
• Isomeric SMILES: CC1=NN=C(O1)C2=CC3=C(O2)C=CC=C3OC[C@H](CN4CCC(CC4)C5=CC(=C(C=C5)Cl)Cl)O
• SMILES: CC1=NN=C(O1)C2=CC3=C(O2)C=CC=C3OCC(CN4CCC(CC4)C5=CC(=C(C=C5)Cl)Cl)O
• Canonical SMILES: CC1=NN=C(O1)C2=CC3=C(O2)C=CC=C3OCC(CN4CCC(CC4)C5=CC(=C(C=C5)Cl)Cl)O
• Description: Wf-516 is an inhibitor of 5-HT reuptake, and an antagonist of 5-HT1A and 5-HT2A receptors, with Ki of 5 nM and 40 nM for 5-HT1A receptor and 5-HT2A receptor in humans, respectively, and has potent antidepressant activity.
• Synonyms: (2S)-1-(4-(3,4-dichlorophenyl)piperidin-1-yl)-3-(2-(5-methyl-1,3,4-oxadiazol-2-yl)benzo(b) furan-4-yloxy)propan-2-ol monohydrochloride; Wf-516
• Reference: [1]. El Mansari M, et al. In vivo electrophysiological assessment of the putative antidepressant Wf-516 in the rat raphe dorsalis, locus coeruleus and hippocampus. Naunyn Schmiedebergs Arch Pharmacol. 2008 Jan;376(5):351-61. Epub 2007 Nov 30.[2]. Saijo T, et al. Presynaptic selectivity of a ligand for serotonin 1A receptors revealed by in vivo PET assays of rat brain. PLoS One. 2012;7(8):e42589.
• PubChem Compound: 9806065
• Last Modified: Nov 11 2021